Cas no 2803411-63-2 (rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid)

• Product Name: rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid
• CAS No: 2803411-63-2
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5653818
• PubChem ID: 165906376
• Update Time: 2025-10-28

rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethyl) (2R,6S)-2,6-piperazinedicarboxylate (ACI)
• 2,6-Piperazinedicarboxylic acid, 2-(1,1-dimethylethyl) ester, (2R,6S)- (ACI)
• rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid

• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)7-5-11-4-6(12-7)8(13)14/h6-7,11-12H,4-5H2,1-3H3,(H,13,14)/t6-,7+/m1/s1
• InChI Key： BZPIDOBWUHCKHZ-RQJHMYQMSA-N
• SMILES： C([C@@H]1CNC[C@H](C(=O)O)N1)(=O)OC(C)(C)C

Additional information on rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid (CAS: 2803411-63-2)

In recent years, the compound rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid (CAS: 2803411-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Its unique structural features, such as the tert-butoxycarbonyl (Boc) protecting group and the carboxylic acid functionality, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid to improve yield, enantiomeric purity, and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method using enzymatic resolution, achieving an enantiomeric excess (ee) of over 98%. This advancement addresses previous challenges in stereoselective synthesis and paves the way for more efficient production of enantiomerically pure derivatives for pharmaceutical applications.

The pharmacological potential of rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid derivatives has been explored in several therapeutic areas. Notably, researchers have incorporated this scaffold into novel HIV-1 protease inhibitors, demonstrating improved binding affinity and metabolic stability compared to earlier generations of drugs. Molecular docking studies reveal that the piperazine ring system facilitates optimal interactions with the protease active site, while the Boc group enhances membrane permeability.

In oncology research, derivatives of this compound have shown promise as selective kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters described a series of compounds where the rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid moiety was conjugated with various heterocyclic systems, resulting in potent and selective inhibitors of cyclin-dependent kinases (CDKs). These compounds exhibited nanomolar activity against CDK4/6 while maintaining excellent selectivity profiles, suggesting potential applications in breast cancer therapy.

The compound has also found utility in radiopharmaceutical development. Researchers have utilized the carboxylic acid functionality of rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid to create chelating agents for PET imaging probes. A recent patent application (WO2023124567) describes its use in the synthesis of gallium-68 and copper-64 labeled tracers for neuroendocrine tumor imaging, demonstrating superior pharmacokinetic properties compared to existing diagnostic agents.

Looking forward, the versatility of rac-(2R,6S)-6-(tert-butoxy)carbonylpiperazine-2-carboxylic acid continues to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a component of novel antibiotic conjugates to address antimicrobial resistance challenges. The compound's established synthetic accessibility and proven biological relevance ensure its ongoing importance in medicinal chemistry research.